2-Chlorophenol

• CAS No.: 95-57-8
• Product Name: 2-Chlorophenol
• Molecular Formula: C6H5ClO; C6H4ClOH; C6H5ClO
• Molecular Weight: 128.55 g/mol
• IUPAC Name: 2-chlorophenol
• Standard InChI: InChI=1S/C6H5ClO/c7-5-3-1-2-4-6(5)8/h1-4,8H
• Standard InChIKey: ISPYQTSUDJAMAB-UHFFFAOYSA-N
• Impurities: ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/; AS A BY-PRODUCT IN PRODUCTION OF 4-CHLOROPHENOL BY DIRECT CHLORINATION OF PHENOL; The impurities include polychlorinated dibenzo-pdioxins (PCDDs), polychlorinated dibenzofurans (PCDFs), polychlorinated phenoxyphenols, polychlorinated diphenyl ethers, polychlorinated benzenes, and polychlorinated biphenyls. Because the higher chlorinated phenols are produced at higher temperature, the contamination of the higher chlorinated phenols is greater than that of the lower chlorinated phenols. /Chlorophenols/
• SMILES: C1=CC=C(C(=C1)O)Cl
• Canonical SMILES: C1=CC=C(C(=C1)O)Cl
• Boiling Point: 347 to 349 °F at 760 mm Hg (NTP, 1992); 174.9 °C; 174.9 °C at 760 mm Hg; 175 °C
• Colorform: Light amber liquid; Colorless to yellow brown liquid
• Density: 1.25 at 77 °F (USCG, 1999); 1.2634 at 20 °C/4 °C; Relative density (water = 1): 1.3
• Flash Point: 147 °F (NTP, 1992); 147 °F (NFPA, 2010); 64 °C (147 °F) CLOSED CUP; 64 °C c.c.
• Melting Point: 48.2 °F (NTP, 1992); 9.8 °C; 9.3-9.8 °C
• Physical Description: 2-chlorophenol appears as a colorless to amber liquid with an unpleasant, penetrating odor. Density 1.265 g / cm3. Sinks in water and slowly dissolves. Freezing point 7°C (46°F). Boiling point 175°C (347°F).; Chlorophenols, liquid is a colorless to yellow-brown liquid with an unpleasant penetrating odor. Toxic by ingestion. Used to make other chemicals.; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 2-chlorophenol appears as a colorless to amber liquid with an unpleasant, penetrating odor. Density 1.265 g / cm3. Sinks in water and slowly dissolves. Freezing point 7°C (46°F). Boiling point 175°C (347°F).; 2-chlorophenol is a monochlorophenol and a 2-halophenol.; Chlorophenols are a group of chemicals that are produced by adding chlorines to phenol. Phenol is an aromatic compound derived from benzene. There are 5 basic types of chlorophenols and 19 different chlorophenols. Most chlorophenols are solid at room temperature. They have a strong, medicinal taste and smell. Small amounts can be tasted in water. Some chlorophenols are used as pesticides. Others are used in antiseptics. Small amounts are produced when water is disinfected with chlorine. They are also produced while bleaching wood pulp with chlorine to make paper.
• Solubility: 10 to 50 mg/mL at 59° F (NTP, 1992); 0.09 M; Sol in ethanol, ethyl ether; slightly soluble in chloroform; very sol in benzene; Sol in aqueous sodium hydroxide, alcohol, ether; 2.85 PARTS SOL IN 100 PARTS WATER @ 20 °C; Freely soluble in alcohol, ether, caustic alkali solutions; Soluble in aqueous alkali, oxygenated and aromatic solvents; In water, 1.13X10+4 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 2.85
• Synonyms: 2-chlorophenol; 2-monochlorophenol; o-chlorophenol; o-monochlorophenol; ortho-chlorophenol; ortho-monochlorophenol
• Vapor Density: Relative vapor density (air = 1): 4.4
• Vapor Pressure: 1 mm Hg at 53.8 °F ; 2.2 mm Hg at 68° F (NTP, 1992); 2.53 mmHg; 2.53 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 230
• PubChem Compound: 7245
• Last Modified: Nov 12 2021